Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate

• IUPAC Name: methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate
• InChI: InChI=1S/C14H15NO4/c1-18-14(17)12-8-15(13(16)9-6-7-9)10-4-2-3-5-11(10)19-12/h2-5,9,12H,6-8H2,1H3
• InChI Key: JKPDVHQFJLMWAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CN(C2=CC=CC=C2O1)C(=O)C3CC3
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol

Description

Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate, also known as MCDB, is a chemical compound that has gained interest in the scientific community due to its potential applications in medicinal chemistry. It belongs to the class of benzoxazines, which are heterocyclic compounds that possess various biological activities. MCDB has shown promising results in scientific research as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate is not fully understood, but it is believed to act through various pathways. Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate has been shown to inhibit the activity of enzymes involved in inflammation and oxidative stress, which are implicated in the pathogenesis of various diseases. Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which makes it a potential anticancer agent.
Biochemical and Physiological Effects:
Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are implicated in the pathogenesis of various diseases. Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate has also been shown to induce apoptosis in cancer cells, which makes it a potential anticancer agent. Additionally, Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate has been shown to improve cognitive function and memory, which makes it a potential drug candidate for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate in laboratory experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound with high yield. Additionally, Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate has been shown to exhibit various biological activities, which make it a potential drug candidate for the treatment of various diseases. However, one of the limitations of using Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate in laboratory experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate. One potential direction is the development of more efficient synthesis methods for the compound. Another potential direction is the evaluation of Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate as a drug candidate for the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to elucidate the mechanism of action of Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate and its potential side effects.

Synthesis Methods

The synthesis of Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate involves the condensation of 2-aminophenol with cyclopropanecarbonyl chloride in the presence of triethylamine. The resulting intermediate is then treated with methyl chloroformate to obtain the final product. The synthesis of Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate is relatively simple and can be carried out in a few steps with high yield.

Scientific Research Applications

Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Methyl 4-(cyclopropanecarbonyl)-2,3-dihydro-1,4-benzoxazine-2-carboxylate has been evaluated for its potential use as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.